Cas no 56816-18-3 (Ac-muramyl-D-Ala-D-Glu-NH2)

• Product Name: Ac-muramyl-D-Ala-D-Glu-NH2
• CAS No: 56816-18-3
• MF: C₁₉H₃₂N₄O₁₁
• MW: 492.477585792542
• CID: 945993
• Update Time: 2025-06-11

Ac-muramyl-D-Ala-D-Glu-NH2 Chemical and Physical Properties

Names and Identifiers

• Ac-muramyl-D-Ala-D-Glu-NH?
• AC-MURAMYL-D-ALA-D-GLU-NH2
• CID 95565957
• N-ACETYLMURAMYL-D-ALANYL-D-ISOGLUTAMINE)
• Ac-MuraMyl-D-Ala-D-Isogln-OH, MDP-DD
• Ac-muramyl-D-Ala-D-Glu-NH
• D-α-Glutamine, N-(N-acetylmuramoyl)-D-alanyl-
• Ac-muramyl-D-Ala-D-Glu-NH2

• Inchi： 1S/C19H32N4O11/c1-7(17(30)23-10(16(20)29)4-5-12(26)27)21-18(31)8(2)33-15-13(22-9(3)25)19(32)34-11(6-24)14(15)28/h7-8,10-11,13-15,19,24,28,32H,4-6H2,1-3H3,(H2,20,29)(H,21,31)(H,22,25)(H,23,30)(H,26,27)/t7-,8-,10-,11-,13-,14-,15-,19+/m1/s1
• InChI Key： BSOQXXWZTUDTEL-BEQQYIDRSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O[C@@H](C(N[C@H](C)C(N[C@@H](C(N)=O)CCC(=O)O)=O)=O)C)NC(C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 765
• Topological Polar Surface Area: 247

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 1071.8±65.0 °C(Predicted)
• Solubility: Soluble in water.
• pka: 4.44±0.10(Predicted)

Additional information on Ac-muramyl-D-Ala-D-Glu-NH2

Ac-muramyl-D-Ala-D-Glu-NH₂ (CAS No. 56816-18-3): A Key Molecule in Immunomodulation and Drug Development

Ac-muramyl-D-Ala-D-Glu-NH₂, also known as N-acetylmuramyl-L-alanyl-D-glutamine amide, is a synthetic derivative of the bacterial cell wall component muramyl dipeptide (MDP). This compound has garnered significant attention in the fields of immunology and drug development due to its potent immunomodulatory properties. With the CAS number 56816-18-3, it is a key molecule that has been extensively studied for its potential therapeutic applications.

The structure of Ac-muramyl-D-Ala-D-Glu-NH₂ consists of an N-acetylmuramic acid (MurNAc) linked to a dipeptide composed of L-alanine and D-glutamine, with an amide group at the C-terminal end. This unique structure allows it to mimic the natural ligands recognized by the NOD2 (Nucleotide-binding oligomerization domain-containing protein 2) receptor, which plays a crucial role in innate immunity.

Recent studies have highlighted the potential of Ac-muramyl-D-Ala-D-Glu-NH₂ in modulating immune responses. For instance, a study published in the Journal of Immunology demonstrated that this compound can significantly enhance the production of cytokines such as IL-1β, IL-6, and TNF-α in macrophages and dendritic cells. These cytokines are essential for mounting an effective immune response against pathogens and cancer cells.

In addition to its immunomodulatory effects, Ac-muramyl-D-Ala-D-Glu-NH₂ has shown promise in various therapeutic applications. One notable area is its use as an adjuvant in vaccine formulations. Adjuvants are substances added to vaccines to enhance the immune response to the antigen. A study published in Vaccine reported that incorporating Ac-muramyl-D-Ala-D-Glu-NH₂ into vaccine formulations significantly improved the efficacy of vaccines against influenza and hepatitis B.

Beyond vaccine adjuvants, Ac-muramyl-D-Ala-D-Glu-NH₂ has also been explored for its potential in treating autoimmune diseases. Research published in the Clinical Immunology journal indicated that this compound can modulate T-cell responses and reduce inflammation in animal models of multiple sclerosis and rheumatoid arthritis. These findings suggest that Ac-muramyl-D-Ala-D-Glu-NH₂ could be a valuable therapeutic agent for managing autoimmune conditions.

The safety profile of Ac-muramyl-D-Ala-D-Glu-NH₂ has also been extensively evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects. However, as with any new therapeutic agent, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-acetylmuramyl-L-alanyl-D-glutamine amide (CAS No. 56816-18-3), or Ac-muramyl-D-Ala-D-Glu-NH₂, is a promising molecule with a wide range of potential applications in immunomodulation and drug development. Its ability to enhance immune responses, improve vaccine efficacy, and modulate autoimmune diseases makes it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound in clinical settings appear highly promising.